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Compound of Interest

Compound Name:
[1,1'-Biphenyl]-3-amine

hydrochloride

CAS No.: 2113-55-5

Cat. No.: B1281000

Get Quote

[1,1'-Biphenyl]-3-amine hydrochloride is an organic compound that serves as a pivotal

intermediate in the synthesis of a wide array of complex molecules.[1][2] Characterized by its

biphenyl structure with an amine substituent at the meta-position, this molecule is a

fundamental building block in the development of pharmaceuticals, agrochemicals, and

advanced materials.[2][3][4] Supplied as a hydrochloride salt, the compound exhibits enhanced

stability and solubility in aqueous and various organic solvents, making it a versatile and

practical reagent for laboratory and industrial applications.[1]

The biphenyl motif is a "privileged scaffold" in medicinal chemistry, frequently appearing in

molecules designed to interact with biological targets.[5] The specific arrangement of the amine

group in [1,1'-Biphenyl]-3-amine hydrochloride provides a crucial vector for further chemical

modification, allowing researchers to systematically explore chemical space and optimize

molecular properties for desired biological activities. This guide provides a comprehensive

overview of its chemical properties, synthesis, analytical characterization, key applications, and

critical safety protocols, designed for professionals in research and drug development.
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Physicochemical Properties and Analytical
Characterization
The identity and purity of a starting material are paramount for the success of any synthetic

endeavor. [1,1'-Biphenyl]-3-amine hydrochloride is a white to off-white crystalline solid.[1] Its

key properties are summarized below.

Table 1: Physicochemical Properties of [1,1'-Biphenyl]-3-amine hydrochloride

Property Value Reference(s)

CAS Number 2113-55-5 [6][7]

Molecular Formula C₁₂H₁₁N·HCl [6]

Molecular Weight ~205.68 g/mol [6][8]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 199-200 °C [2]

Boiling Point
341.7 °C at 760 mmHg (free

base)
[2]

Solubility
Soluble in water, ethanol, and

ether
[1][2]

Analytical Confirmation
Verifying the integrity of [1,1'-Biphenyl]-3-amine hydrochloride is typically achieved through

a combination of spectroscopic and chromatographic methods. While data is often published

for the free base, [1,1'-biphenyl]-3-amine (CAS 2243-47-2), these spectra serve as a

foundational reference.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H-NMR: The spectrum of the free base shows complex multiplets in the aromatic region

(approx. 6.7-7.3 ppm).[9] For the hydrochloride salt, the amine protons (-NH₃⁺) would
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appear as a broader singlet at a downfield shift, and adjacent aromatic protons may also

experience slight shifts due to the electron-withdrawing nature of the ammonium group.

¹³C-NMR: The spectrum of the free base displays characteristic signals for the 12 aromatic

carbons.[9] The carbon atom bonded to the amino group is significantly shielded.

Formation of the hydrochloride salt would cause a deshielding effect on this carbon.

Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) of the free base will

show a prominent molecular ion peak (M⁺) corresponding to its molecular weight (169.22

g/mol ).[10] Analysis of the hydrochloride salt using techniques like electrospray ionization

(ESI) would show the cation at m/z corresponding to the protonated free base [M+H]⁺.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic N-H stretching

vibrations for the ammonium salt (R-NH₃⁺), typically appearing as a broad band in the 2800-

3200 cm⁻¹ region. This is distinct from the sharper N-H stretches of a primary amine in the

free base. C-N stretching and aromatic C-H and C=C stretching vibrations will also be

present.

Synthesis: Building the Biphenyl Core via Suzuki-
Miyaura Coupling
The construction of the biphenyl scaffold is most efficiently achieved through palladium-

catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling is the preeminent method

due to its mild reaction conditions, tolerance of a wide range of functional groups, and the

commercial availability of starting materials.[11][12] The synthesis involves two primary stages:

the formation of the C-C bond to create the biphenyl core and the subsequent conversion to

the hydrochloride salt.

The core logic of this approach is the palladium-catalyzed reaction between an organohalide

(3-bromoaniline) and an organoboron compound (phenylboronic acid). The palladium catalyst

facilitates a catalytic cycle involving oxidative addition, transmetalation, and reductive

elimination to form the new carbon-carbon bond with high efficiency.[13]
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Figure 1: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Synthesis of [1,1'-Biphenyl]-3-
amine
This protocol describes a general procedure for the Suzuki-Miyaura coupling to synthesize the

free amine.

Reaction Setup: To a dry Schlenk flask, add 3-bromoaniline (1.0 equiv.), phenylboronic acid

(1.2 equiv.), and a base such as potassium carbonate (K₂CO₃, 2.5 equiv.).

Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon or

Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment, which is

critical to prevent the oxidation and deactivation of the palladium catalyst.

Solvent and Catalyst Addition: Add a degassed solvent mixture, typically toluene and water

(e.g., 5:1 ratio). To this slurry, add the palladium catalyst, such as

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.02 - 0.05 equiv.). The biphasic
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solvent system is often used as the inorganic base is soluble in the aqueous phase, while

the organic reactants and catalyst reside in the organic phase.

Reaction: Heat the mixture with vigorous stirring to 80-100 °C. Monitor the reaction progress

using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-

MS) until the starting material is consumed.

Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and water.

Separate the organic layer, and wash it sequentially with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel to yield pure [1,1'-biphenyl]-3-amine.

Experimental Protocol: Conversion to Hydrochloride
Salt
The hydrochloride salt form is chosen to improve the compound's handling, stability, and

solubility characteristics.

Dissolution: Dissolve the purified [1,1'-biphenyl]-3-amine (1.0 equiv.) in a suitable anhydrous

organic solvent, such as diethyl ether or ethyl acetate.

Acidification: Cool the solution in an ice bath. Slowly add a solution of hydrochloric acid in a

compatible solvent (e.g., 2M HCl in diethyl ether or gaseous HCl) dropwise with stirring. The

amine base reacts with the acid in an exothermic reaction.

Precipitation: The hydrochloride salt, being less soluble in the nonpolar solvent, will

precipitate out of the solution as a solid.

Isolation: Collect the solid precipitate by vacuum filtration. Wash the solid with a small

amount of cold, anhydrous diethyl ether to remove any residual impurities.[14]

Drying: Dry the resulting [1,1'-Biphenyl]-3-amine hydrochloride under vacuum to obtain

the final product.
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The true value of [1,1'-Biphenyl]-3-amine hydrochloride lies in its utility as a versatile

scaffold for constructing more complex, high-value molecules. The amino group serves as a

reactive handle for a multitude of chemical transformations, including amidation, alkylation, and

sulfonylation, enabling its incorporation into diverse molecular frameworks.
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Figure 2: Synthetic pathways from [1,1'-Biphenyl]-3-amine to classes of bioactive molecules.

Medicinal Chemistry: The biphenylamine core is integral to the design of numerous

therapeutic agents. By modifying the amine, researchers have developed potent inhibitors

and modulators for various targets:

Enzyme Inhibitors: Biphenyl-based structures have been successfully employed to create

inhibitors for enzymes like carbonic anhydrase and class I HDACs.[15][16]

Receptor Modulators: The scaffold is found in antagonists for transient receptor potential

(TRP) channels and inhibitors of the dopamine transporter (DAT).[17][18]

Inflammasome Inhibitors: Novel biphenyl-sulfonamide analogues have been discovered as

potent inhibitors of the NLRP3 inflammasome, a key target in inflammatory diseases.[19]
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Agrochemicals: Substituted biphenylamines are key intermediates in the synthesis of

modern fungicides, such as Boscalid and Fluxapyroxad.[4] The ability to readily synthesize

these precursors is crucial for the agrochemical industry.

Materials Science: The rigid biphenyl unit is a common component in liquid crystals, organic

light-emitting diodes (OLEDs), and other functional polymers. The amino group allows for the

incorporation of this scaffold into larger polymer chains or for tuning the electronic properties

of the material.

Safety, Handling, and Toxicology
Due to its potential health risks, [1,1'-Biphenyl]-3-amine hydrochloride must be handled with

strict adherence to safety protocols. The free base, 3-aminobiphenyl, is recognized as a

potential carcinogen.[1][20]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Chronic Aquatic Hazard 2
H411: Toxic to aquatic life with

long lasting effects

Data sourced from Sigma-

Aldrich Safety Data Sheet.

Toxicological Profile
Of the three aminobiphenyl isomers, the 4-aminobiphenyl isomer is an established potent

carcinogen. In contrast, 3-aminobiphenyl is considered, at best, a weak carcinogen.[21]
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Studies suggest this reduced carcinogenicity is related to its metabolic pathway; the N-hydroxy

derivative of 3-aminobiphenyl, a key metabolite often responsible for genotoxicity in aromatic

amines, displays a lack of mutagenicity in standard Ames tests.[21] Nevertheless, due to the

structural alert and potential risks, it should always be handled as a potential carcinogen.

Safe Handling Protocol
Engineering Controls: Always handle this compound within a certified chemical fume hood to

prevent inhalation of dust. Ensure a safety shower and eyewash station are readily

accessible.[22]

Personal Protective Equipment (PPE):

Gloves: Wear compatible, chemical-resistant gloves (e.g., nitrile). Inspect gloves prior to

use.[22]

Eye Protection: Use chemical safety goggles or a face shield.

Lab Coat: A standard lab coat is required. For larger quantities, consider a chemical-

resistant apron.

Handling Procedures:

Avoid generating dust. Use appropriate tools for weighing and transferring solids.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling, even if gloves were worn.

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[23] Store

away from incompatible materials such as strong oxidizing agents. The product should be

stored locked up.[23]

Disposal: Dispose of waste material and contaminated containers in accordance with local,

state, and federal regulations. Do not allow the product to enter drains.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2665965/
https://enamine.enamine.net/pub/msds?code=EN300-6478668&&senderid=0&&lang=en
https://enamine.enamine.net/pub/msds?code=EN300-6478668&&senderid=0&&lang=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w312908?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/w312908?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281000?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[1,1'-Biphenyl]-3-amine hydrochloride is more than a simple chemical reagent; it is a

strategic starting material that enables the efficient synthesis of complex molecular

architectures. Its value is rooted in the combination of the medicinally important biphenyl

scaffold and a synthetically versatile amino group. A thorough understanding of its properties,

synthesis via robust methods like the Suzuki-Miyaura coupling, and strict adherence to safety

protocols are essential for leveraging its full potential. For researchers in drug discovery and

materials science, this compound will continue to be a foundational element in the creation of

novel, high-impact molecules.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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